Facile fabrication of self-assembled nanostructures of vertically aligned gold nanorods by using inkjet printing†
RSC Advances Pub Date: 2021-06-24 DOI: 10.1039/D1RA03900H
Abstract
We demonstrated that the vertically aligned gold nanorods (AuNRs) were quickly and easily formed by using inkjet printing when aqueous dispersion of AuNRs containing a small amount of ethylene glycol (EG) was employed as an ink. It was observed that the content of EG in water suppressed rapid drying and convection in the droplets, which is favorable for the formation of the nanostructures.
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